N,N-dibenzyl-2-chloro-9-methyl-9H-purin-6-amine

• IUPAC Name: N,N-dibenzyl-2-chloro-9-methylpurin-6-amine
• InChI: InChI=1S/C20H18ClN5/c1-25-14-22-17-18(25)23-20(21)24-19(17)26(12-15-8-4-2-5-9-15)13-16-10-6-3-7-11-16/h2-11,14H,12-13H2,1H3
• InChI Key: YJFBPGXKTTUNQH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=C(N=C2N(CC3=CC=CC=C3)CC4=CC=CC=C4)Cl
• Molecular Formula: C20H18ClN5
• DSSTOX Substance ID: DTXSID601199167
• Molecular Weight: 363.8 g/mol
• CAS RN: 496955-48-7

Description

“N,N-dibenzyl-2-chloro-9-methyl-9H-purin-6-amine” is a chemical compound with the linear formula C13H12N5Cl1. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The molecular structure of “N,N-dibenzyl-2-chloro-9-methyl-9H-purin-6-amine” is represented by the linear formula C13H12N5Cl1. The CAS Number is 101622-53-1 and the MDL number is MFCD00467327.

Scientific Research Applications

• Inhibitory Effects on Phosphodiesterase Isozymes

  Some 9H-purines bearing chlorine, similar in structure to N,N-dibenzyl-2-chloro-9-methyl-9H-purin-6-amine, have shown promising inhibitory effects on phosphodiesterase isozymes. This characteristic is significant in drug discovery and pharmacological research (Kozai & Maruyama, 1999).

• Protective Group for Primary Amines

  N,N-dibenzyl formamidine, closely related to the compound , is effective in protecting primary amines from various conditions and can be removed by catalytic hydrogenation (Vincent, Mons, Lebeau, & Mioskowski, 1997).

• Potential Alzheimer's Disease Treatment

  Novel derivatives of 9H-purin-6-amine show moderate acetylcholinesterase inhibition, suggesting potential applications in targeting Alzheimer's disease (Kang, Song, Zhan, Zhang, & Xinyong, 2013).

• Targeted Anticancer Treatments

  Synthesized derivatives of 6-benzyloxy-9H-purin-2-ylamine enable in vivo quantification of MGMT status in tumor and non-target tissue, aiding in the development of targeted anticancer treatments (Schirrmacher et al., 2002).

• Antitumor Agents

  9H-purins have been identified as potential antitumor agents with high selectivity for tumor cell lines and the ability to induce apoptosis in human cancer cells (Zhou et al., 2017).

• Antiasthmatic Agent Synthesis

  The synthesis of 2,6-dichloropurine derivatives like arprinocid indicates potential applications in antiasthmatic treatments (Ciszewski, Waykole, Prashad, & Repič, 2006).

• Alzheimer's Disease Treatments

  Melatonin-N,N-dibenzyl(N-methyl)amine hybrids, related to N,N-dibenzyl-2-chloro-9-methyl-9H-purin-6-amine, show potential as innovative treatments for Alzheimer's disease due to their neurogenic, antioxidant, cholinergic, and neuroprotective properties (López-Iglesias et al., 2014).

• Antiviral Activity

  Certain derivatives of 9H-purin-6-amine exhibit in vitro anti-viral activity against rhinovirus serotype 1B, indicating potential applications in antiviral drug development (Kelley, Miller, Selway, & Schaeffer, 1988).

• Pharmaceutical Manufacturing

  A two-step pharmaceutical manufacturing process for large-scale preparation of N-benzylated chloropurine derivatives has been developed, enabling the production of crystalline active pharmaceutical ingredients (APIs) in high yield and purity (Shi, Chang, Grohmann, Kiesman, & Kwok, 2015).

• Antimycobacterial and Antiprotozoal Activity

  2-Substituted agelasine analogs, similar to N,N-dibenzyl-2-chloro-9-methyl-9H-purin-6-amine, have shown promising antimycobacterial, antiprotozoal, and cancer cell activity (Roggen et al., 2011).

Safety and Hazards

Sigma-Aldrich sells this product “as-is” and makes no representation or warranty whatsoever with respect to this product. Therefore, users should handle it with care and take necessary safety precautions.